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Compound of Interest

Compound Name: 2-Chlorophenyl isocyanate

Cat. No.: B146387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the safe handling, storage, and

emergency procedures for 2-Chlorophenyl isocyanate (CAS No: 3320-83-0). Due to its

significant health hazards, including acute toxicity and potential for sensitization, strict

adherence to these protocols is imperative to ensure personnel safety and operational integrity

within a research and development environment.

Hazard Identification and Classification
2-Chlorophenyl isocyanate is a highly hazardous substance classified as acutely toxic,

corrosive, and a sensitizer. It is crucial to understand its specific dangers to implement

appropriate safety measures.

Emergency Overview: The chemical is a colorless, combustible liquid with a strong odor.[1] It is

fatal if inhaled, toxic if swallowed or in contact with skin, causes severe skin and eye damage,

and can lead to allergic or asthmatic symptoms.[1][2][3] It is also a lachrymator and is sensitive

to moisture.[1][4]

Table 1: GHS Hazard and Precautionary Statements
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Code Statement

Hazard Statements (H-Statements)

H227 Combustible liquid.[5]

H301 Toxic if swallowed.

H311 Toxic in contact with skin.

H314
Causes severe skin burns and eye damage.[3]

[5]

H317 May cause an allergic skin reaction.[3]

H330 Fatal if inhaled.[2][3][5]

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[2][5]

H335 May cause respiratory irritation.[2]

H410 Very toxic to aquatic life with long lasting effects.

Precautionary Statements (P-Statements)

P210
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[5]

P260 Do not breathe mist/vapors/spray.[5][6]

P271
Use only outdoors or in a well-ventilated area.[5]

[6]

P280
Wear protective gloves, protective clothing, eye

protection, and face protection.[5][6]

P284
In case of inadequate ventilation, wear

respiratory protection.[5][6]

P301+P310
IF SWALLOWED: Immediately call a POISON

CENTER or doctor.[6]
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P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[5]

P304+P340+P310

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Immediately call

a POISON CENTER or doctor.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[5][6]

P405 Store locked up.[5][6]

P501
Dispose of contents/container to an approved

waste disposal plant.[5][6]

Table 2: NFPA 704 Ratings

Category Rating Description

Health 4

Very short exposure could

cause death or major residual

injury.[7]

Flammability 2

Must be moderately heated or

exposed to high ambient

temperature before ignition

can occur.[7]

Instability 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.[7]

Special Hazards N/A No special hazards identified.
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Physicochemical Data
Understanding the physical and chemical properties of 2-Chlorophenyl isocyanate is

essential for its proper handling and for predicting its behavior under various conditions.

Table 3: Physical and Chemical Properties

Property Value

CAS Number 3320-83-0[1][8]

Molecular Formula C7H4ClNO[1][6][8]

Molecular Weight 153.57 g/mol [1][8]

Appearance Colorless to almost colorless clear liquid[5]

Odor Strong[1]

Boiling Point 203 °C[5]

Flash Point 88 °C[5]

Specific Gravity (20/20) 1.28[5]

Refractive Index 1.56[5]

Reactivity

Moisture sensitive.[1] Incompatible with acids,

strong oxidizing agents, strong bases, alcohols,

and amines.[4]

Experimental and Handling Protocols
The following protocols are derived from established safety data sheets and must be followed

without deviation.

Ventilation: All work must be conducted in a chemical fume hood or a closed system with

appropriate exhaust ventilation.[1][2][8] The atmosphere should be regularly monitored to

ensure safe working conditions.[6]
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Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[4]

Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to

EU standard EN166 or OSHA's 29 CFR 1910.133 regulations.[4][8]

Skin Protection: Wear appropriate chemical-resistant gloves (inspect before use) and

protective clothing to prevent any possibility of skin exposure.[2][4] A lab coat, closed-toe

shoes, and long pants are mandatory.

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, a

NIOSH/MSHA or European Standard EN 149 approved respirator with an organic vapor filter

(Type A, Brown) is required.[2][4]

General Handling: Avoid all personal contact, including inhalation of vapors or mists. Do not

eat, drink, or smoke in the handling area.[6] Keep the chemical away from all sources of

ignition.[5] Use measures to prevent the buildup of electrostatic charge.[7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated area.[4][8] The

substance is moisture-sensitive and should be stored under an inert gas.[5][8] Store in a

locked, secure area away from incompatible materials such as acids, bases, alcohols, and

oxidizing agents.[6]

Emergency Response Protocols
Rapid and correct response to an emergency is critical to mitigating the severe hazards of 2-
Chlorophenyl isocyanate.

Immediate Actions: Evacuate personnel from the affected area and remove all sources of

ignition.[6][7] Ensure adequate ventilation.

Containment: Wear full PPE, including respiratory protection.[6] Prevent the spill from

entering drains or waterways.[7][8]

Cleanup: For minor spills, contain and absorb the liquid with sand, earth, or other non-

combustible inert material.[6] Collect the material into a suitable, labeled container for

hazardous waste disposal.[6][8]
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Decontamination: Clean the affected area thoroughly after spill cleanup.

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), alcohol-

resistant foam, or a water spray/fog (for large fires only).[6][8][9]

Hazards: Combustion may produce poisonous fumes, including nitrogen oxides, carbon

monoxide, and hydrogen chloride gas.[4][6]

Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[4][8] Cool fire-exposed containers with a water spray from a

protected location.[6]

Inhalation: Immediately move the exposed person to fresh air.[4][8] If breathing has stopped,

perform artificial respiration.[4][10] Seek immediate medical attention.[2][4]

Skin Contact: Immediately remove all contaminated clothing.[5] Flush the skin with large

amounts of running water and soap for at least 15 minutes.[4] Seek immediate medical

attention.

Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running

water for at least 15 minutes.[4][6][8] Seek immediate medical attention from an

ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8] Never give anything by

mouth to an unconscious person.[8] Seek immediate medical attention.[6]

Visualized Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Chlorophenyl
isocyanate, from receipt to disposal, including critical emergency decision points.
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Standard Operating Procedure

Emergency Procedures

Receive Chemical
(Verify Integrity)

Secure Storage
(Cool, Dry, Inert, Locked)

Pre-Use Check
(Fume Hood, PPE)

Handling in Fume Hood
(Closed System Preferred)

Waste Disposal
(Approved Hazardous Waste)

Spill Event

Incident

Personnel Exposure

Incident

Spill Response Protocol
(Evacuate, Contain, Clean)

First Aid Protocol
(Remove, Flush, Med Aid)

Click to download full resolution via product page

Caption: Logical workflow for handling 2-Chlorophenyl isocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b146387?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

